BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Assessing
ML349 Cell Permeability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML349

Cat. No.: B15612137

Audience: Researchers, scientists, and drug development professionals.

Introduction: ML349 is a potent, selective, and reversible inhibitor of acyl-protein thioesterase 2
(APT2), also known as lysophospholipase 2 (LYPLA2).[1][2] APT2 is a serine hydrolase that
removes palmitate from proteins, a post-translational modification critical for regulating protein
trafficking, localization, and signaling.[1][3] Given that ML349's target is intracellular, a thorough
understanding of its ability to cross the cell membrane is essential for the accurate
interpretation of cell-based assay data and for its potential development as a therapeutic agent.

[1] These application notes provide detailed methodologies for assessing the cell permeability
of ML349 using standard in vitro models.

Physicochemical and Biological Properties of
ML349

A summary of the key quantitative data for ML349 is presented below to aid in experimental
design.
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Parameter Value Reference(s)

Acyl-protein thioesterase 2

Target (APT2) / Lysophospholipase 2 [1114]
(LYPLA2)

Ki 120 nM (for APT2) [1]14]

IC50 144 nM (for LYPLA2) [1]14]

o >20-fold selective for APT2

Selectivity [1]
over APT1

Molecular Weight 454.56 g/mol [1]

N In DMSO: 12.5 - 30 mg/mL
Solubility [1]
(27.5 - 65.99 mM)

Signaling Pathway Affected by ML349

By inhibiting APT2, ML349 influences signaling pathways regulated by the dynamic
"palmitoylation-depalmitoylation” cycle. This cycle governs the trafficking of key signaling
proteins, such as members of the Ras superfamily, between the plasma membrane and the
Golgi apparatus. APT2-mediated depalmitoylation is a crucial step for recycling these proteins.
Inhibition of APT2 by ML349 can trap these proteins in their palmitoylated, membrane-bound
state, thereby altering their downstream signaling functions.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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